Cas no 1823815-59-3 (5-Bromo-4-methoxy-6-methyl-2-phenylpyrimidine)

• Product Name: 5-Bromo-4-methoxy-6-methyl-2-phenylpyrimidine
• CAS No: 1823815-59-3
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 5059470
• Update Time: 2025-11-02

5-Bromo-4-methoxy-6-methyl-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methoxy-6-methyl-2-phenylpyrimidine

• Inchi： 1S/C12H11BrN2O/c1-8-10(13)12(16-2)15-11(14-8)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： ANBYUNKKGIZTPE-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(C2C=CC=CC=2)=NC=1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• XLogP3: 3.3
• Topological Polar Surface Area: 35

Additional information on 5-Bromo-4-methoxy-6-methyl-2-phenylpyrimidine

Introduction to 5-Bromo-4-methoxy-6-methyl-2-phenylpyrimidine (CAS No. 1823815-59-3)

5-Bromo-4-methoxy-6-methyl-2-phenylpyrimidine, identified by its Chemical Abstracts Service (CAS) number 1823815-59-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule, featuring a pyrimidine core, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of multiple substituents—bromo, methoxy, methyl, and phenyl—enhances its reactivity and makes it a valuable scaffold for designing novel bioactive molecules.

The compound's structural attributes position it as a promising candidate for further exploration in drug discovery. Pyrimidine derivatives are well-documented for their role in various biological processes, including DNA and RNA synthesis, enzyme inhibition, and signal transduction. The specific arrangement of functional groups in 5-Bromo-4-methoxy-6-methyl-2-phenylpyrimidine allows for selective interactions with biological targets, making it an attractive building block for synthesizing pharmacologically active agents.

In recent years, the pharmaceutical industry has seen a surge in interest toward pyrimidine-based compounds due to their broad spectrum of biological activities. Researchers have been leveraging the unique properties of these molecules to develop treatments for diverse diseases, including cancer, infectious disorders, and inflammatory conditions. The bromo and methoxy substituents, in particular, contribute to the compound's potential as a modulator of enzyme function and receptor binding.

One of the most compelling aspects of 5-Bromo-4-methoxy-6-methyl-2-phenylpyrimidine is its synthetic flexibility. The pyrimidine ring can undergo various chemical transformations, enabling chemists to modify its structure and tailor its biological properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, while nucleophilic substitution reactions can replace the bromine atom with other functional groups. These modifications open up numerous possibilities for generating structurally diverse derivatives with enhanced potency and selectivity.

The compound has also been explored in the context of agrochemical applications. Pyrimidine derivatives are known to exhibit herbicidal, fungicidal, and insecticidal properties, making them valuable in crop protection strategies. The structural features of 5-Bromo-4-methoxy-6-methyl-2-phenylpyrimidine suggest that it could serve as a precursor for developing novel agrochemicals that target specific pests or pathogens while minimizing environmental impact.

Recent advancements in computational chemistry have further accelerated the discovery process for pyrimidine-based compounds. Molecular modeling techniques allow researchers to predict the binding affinity of 5-Bromo-4-methoxy-6-methyl-2-phenylpyrimidine to various biological targets with high accuracy. This approach enables the rational design of derivatives with optimized pharmacokinetic profiles and reduced toxicity. Additionally, virtual screening methods have been employed to identify potential lead compounds from large libraries of pyrimidine derivatives, streamlining the drug discovery pipeline.

The synthesis of 5-Bromo-4-methoxy-6-methyl-2-phenylpyrimidine typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the condensation of benzoylacetonitrile with guanidine hydrochloride to form 2-amino-4H-pyrimidinone, which is subsequently brominated and methylated to introduce the bromo and methyl groups at specific positions. The methoxy group is often introduced via nucleophilic aromatic substitution or metal-catalyzed coupling reactions. These synthetic strategies highlight the compound's accessibility and feasibility for large-scale production.

In conclusion,5-Bromo-4-methoxy-6-methyl-2 phenylpyrimidine (CAS No. 1823815 59 3) represents a fascinating compound with immense potential in pharmaceutical and agrochemical research. Its unique structural features and synthetic versatility make it a valuable scaffold for developing novel bioactive molecules. As research continues to uncover new applications for pyrimidine derivatives, this compound is poised to play a significant role in addressing global health challenges.